Cas no 67554-50-1 (Phenol, octyl-)

• Product Name: Phenol, octyl-
• CAS No: 67554-50-1
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 520551
• PubChem ID: 13700
• Update Time: 2025-04-19

Phenol, octyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, octyl-
• Octylphenol
• EINECS 213-437-9
• 949-13-3
• 67554-50-1
• NS00006912
• o-Octylphenol
• SCHEMBL18808
• ?Octylphenol
• BRN 1951485
• 4-06-00-03472 (Beilstein Handbook Reference)
• EINECS 266-717-8
• o-octyl-Phenol
• Phenol, 2-octyl-; Phenol, o-octyl- (6CI,7CI,8CI); 2-Octylphenol; o-Octylphenol; 2-n-Octylphenol
• DTXSID3061344
• Phenol, 2-octyl-
• 2-n-Octylphenol
• 2-OCTYLPHENOL
• Phenol, o-octyl-

• Inchi： 1S/C14H22O/c1-2-3-4-5-6-7-10-13-11-8-9-12-14(13)15/h8-9,11-12,15H,2-7,10H2,1H3
• InChI Key： DUIOKRXOKLLURE-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CCCCCCCC

Computed Properties

• Exact Mass: 206.16716
• Monoisotopic Mass: 206.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids